Cas no 6179-05-1 (Ethanone,1-(3,5-dimethylbenzo[b]thien-2-yl)-)

Ethanone,1-(3,5-dimethylbenzo[b]thien-2-yl)- structure
6179-05-1 structure
Product Name:Ethanone,1-(3,5-dimethylbenzo[b]thien-2-yl)-
CAS No:6179-05-1
MF:C12H12OS
MW:204.288082122803
CID:508891
Update Time:2026-04-29

Ethanone,1-(3,5-dimethylbenzo[b]thien-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(3,5-dimethylbenzo[b]thien-2-yl)-
    • 2-ACETYL-3,5-DIMETHYLBENZO(B)THIOPHENE
    • HMS556P22

Computed Properties

  • Exact Mass: 204.06100
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 3.7
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 79-81°C
  • PSA: 45.31000
  • LogP: 3.72070
  • Solubility: Not determined

Ethanone,1-(3,5-dimethylbenzo[b]thien-2-yl)- Security Information

Ethanone,1-(3,5-dimethylbenzo[b]thien-2-yl)- Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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